Cas no 2277-16-9 (4-Nonenal, (4E)-)

4-Nonenal, (4E)- structure
Product Name:4-Nonenal, (4E)-
4-Nonenal, (4E)- Properties
Names and Identifiers
-
- 4-Nonenal, (4E)-
- (E)-non-4-enal
- (E)-4-Nonenal
- 4-nonenal
- 4-NONENAL (TRANS)
- 4-Nonenal,(E)
- non-4E-enal
- trans-4-Nonenal
- CHEBI:191495
- F418SB3097
- (4E)-NON-4-ENAL
- UNII-F418SB3097
- DTXSID90880833
- 4-Nonenal, (E)-
- DIPHENYLSUCCINATE
- (4E)-4-Nonenal #
- (4E)-4-Nonenal
- LMFA06000043
- QPULDJYQYDGZEI-AATRIKPKSA-N
- 2277-16-9
- 4-NONENAL, TRANS-
- Q27277600
- NS00095891
- EN300-7660909
- SCHEMBL161698
- TRANS-4-NONENAL [FHFI]
- FEMA No. 4302
-
- InChIKey: QPULDJYQYDGZEI-AATRIKPKSA-N
- Inchi: InChI=1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h5-6,9H,2-4,7-8H2,1H3/b6-5+
- SMILES: C(=O)CC/C=C/CCCC
Computed Properties
- Exact Mass: 140.12000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 6
- Monoisotopic Mass: 140.12
- Heavy Atom Count: 10
- Complexity: 94.9
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- LogP: 2.71190
- PSA: 17.07000
- Refractive Index: 1.4407 (estimate)
- Boiling Point: 196 ºC
- Melting Point: -28°C (estimate)
- Flash Point: 67 ºC
- FEMA: 4302 | TRANS-4-NONENAL
- Density: 0.834
4-Nonenal, (4E)- Security Information
4-Nonenal, (4E)- Customs Data
- HS CODE:2912190090
- Customs Data:
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Nonenal, (4E)- Related Literature
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1. Identifying the charge generation dynamics in Cs+-based triple cation mixed perovskite solar cells†Manuel Salado,Ramesh K. Kokal,Laura Calio,Samrana Kazim,Melepurath Deepa,Shahzada Ahmad Phys. Chem. Chem. Phys., 2017,19, 22905-22914
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Felix N. Behrendt,Helmut Schlaad Polym. Chem., 2017,8, 366-369
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3. Front cover
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Kortney M. Kersten Chem. Commun., 2016,52, 5281-5284
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David Sobransingh,Angel E. Kaifer Chem. Commun., 2005, 5071-5073
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Chunhua Guo,Ling Sun,Wenchuan She,Ning Li,Lei Jiang,Qiyong Gong,Zhongwei Gu Polym. Chem., 2016,7, 2531-2541
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Eunson Hwang,Taek Hwan Lee,Sang-Yong Park,Tae Hoo Yi Food Funct., 2014,5, 265-274
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